The Genesis of a Lethal Molecule: A Technical Guide to John Davy's 1812 Synthesis of Phosgene
The Genesis of a Lethal Molecule: A Technical Guide to John Davy's 1812 Synthesis of Phosgene
For Researchers, Scientists, and Drug Development Professionals
This technical guide delves into the historical synthesis of phosgene (carbonyl dichloride, COCl₂), a compound of significant industrial importance and notorious for its use as a chemical weapon. We revisit the seminal work of John Davy, who first isolated and identified this deceptively simple molecule in 1812. This document provides a detailed account of his experimental methodology, quantitative observations, and the scientific context of his discovery, offering valuable insights for researchers in synthetic chemistry and the history of science.
Historical Context and Discovery
In 1812, the British chemist John Davy, brother of the renowned Sir Humphry Davy, conducted a series of experiments on the interaction of "carbonic oxide" (carbon monoxide) and "oxymuriatic acid" (chlorine). At the time, the elemental nature of chlorine was a subject of debate. Davy's investigation into the reactions of this greenish-yellow gas led to the serendipitous discovery of a new, highly reactive gaseous compound.
By exposing a mixture of carbon monoxide and chlorine to sunlight, Davy observed the formation of a novel substance with a pungent, suffocating odor.[1] He aptly named this new gas "phosgene," derived from the Greek words phos (light) and genesis (birth), in direct reference to the crucial role of light in its creation.[1] His findings were published in the prestigious Philosophical Transactions of the Royal Society of London in a paper titled "On a gaseous compound of carbonic oxide and chlorine."[1][2]
Experimental Protocols
Based on Davy's 1812 publication and knowledge of early 19th-century laboratory practices, the following experimental protocols for the synthesis of phosgene can be reconstructed.
Preparation of Reactant Gases
2.1.1. Carbonic Oxide (Carbon Monoxide, CO)
In the early 19th century, carbon monoxide was typically prepared by the deoxygenation of metallic oxides with charcoal at high temperatures or by the dehydration of organic acids. A common laboratory method involved the dehydration of oxalic acid or formic acid with concentrated sulfuric acid.[3][4][5]
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Procedure:
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Place a quantity of oxalic acid crystals in a round-bottomed flask.
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Carefully add concentrated sulfuric acid to the flask.
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Gently heat the mixture. The reaction produces a mixture of carbon monoxide and carbon dioxide.
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Bubble the resulting gas mixture through a concentrated solution of potassium hydroxide (B78521) to scrub the carbon dioxide, yielding purified carbon monoxide.
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Collect the carbon monoxide gas over water or mercury in a pneumatic trough.
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2.1.2. Chlorine (Cl₂)
The established laboratory method for the preparation of chlorine gas during this period was the oxidation of hydrochloric acid with manganese dioxide.[6][7][8][9]
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Procedure:
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Place manganese dioxide in a flask.
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Add concentrated hydrochloric acid to the flask.
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Gently heat the mixture to initiate the reaction, producing chlorine gas.
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To remove hydrogen chloride impurities, bubble the gas through water.
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Subsequently, dry the chlorine gas by passing it through concentrated sulfuric acid.
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Collect the dense, greenish-yellow gas by upward displacement of air.
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Synthesis of Phosgene
Davy described two variations of his experiment. The primary method involved a static reaction in a glass globe, while a second, more rapid method utilized a glass tube over mercury.
2.2.1. Method 1: Reaction in an Evacuated Glass Globe
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Apparatus:
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An evacuated glass globe fitted with stopcocks.
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A receiver for mixing gases.
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A mercury trough.
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Drying agent: Fused "muriate of lime" (fused calcium chloride).
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-
Procedure:
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Thoroughly dry the glass globe and the gas receiver.
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Dry the prepared carbon monoxide and chlorine gases by passing them over fused calcium chloride.
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Introduce approximately equal volumes of the dried carbon monoxide and chlorine into the gas receiver.
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Transfer the gas mixture from the receiver to the evacuated glass globe.
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Expose the sealed glass globe to bright, direct sunlight.
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After approximately 15 minutes, the characteristic greenish-yellow color of the chlorine gas will disappear, indicating the completion of the reaction.
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To measure the volume change, the stopcock of the globe is opened under mercury that has been recently boiled to remove dissolved air. A significant absorption of mercury will be observed.
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2.2.2. Method 2: Rapid Synthesis in a Glass Tube
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Apparatus:
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A glass tube.
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A mercury trough.
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Procedure:
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Fill a glass tube with mercury and invert it in a mercury trough.
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Introduce equal volumes of dried carbon monoxide and chlorine gas into the tube over the mercury.
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Immediately expose the tube to bright sunlight.
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A rapid reaction ensues, with the condensation of the gases and the disappearance of the chlorine color occurring in under a minute. The reaction is complete in approximately 10 minutes.
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Quantitative Data
The following table summarizes the quantitative observations reported by John Davy in his 1812 publication. It is important to note that the precision of measurements in the early 19th century was limited compared to modern standards.
| Parameter | Observation | Notes |
| Reactant Ratio | "About equal volumes" of carbonic oxide and chlorine. | This implies a 1:1 molar ratio, consistent with the stoichiometry of the reaction (CO + Cl₂ → COCl₂). |
| Reaction Time | Approximately 15 minutes (glass globe method); Approximately 10 minutes (glass tube method). | The reaction is light-dependent and proceeds more rapidly with intense sunlight. |
| Volume Change | The resulting gas volume is "just equal to one-half the volume of the mixture." | This is a crucial observation that supports the combination of one volume of carbon monoxide with one volume of chlorine to produce one volume of phosgene, as per Gay-Lussac's Law of Combining Volumes. |
| Temperature | Not explicitly stated. | Assumed to be ambient laboratory temperature, influenced by exposure to sunlight. |
| Pressure | Not explicitly stated. | Assumed to be atmospheric pressure. |
Experimental Workflow and Logical Relationships
The synthesis of phosgene as described by John Davy follows a logical progression from the preparation of the reactant gases to their reaction under the influence of light and subsequent observation of the product. This workflow can be visualized as follows:
Conclusion
John Davy's 1812 synthesis of phosgene stands as a landmark achievement in the history of chemistry. His meticulous experimental approach, despite the limited resources of his time, not only led to the discovery of a new and important chemical compound but also provided quantitative evidence that contributed to the developing understanding of gas laws and stoichiometry. This technical guide provides a comprehensive overview of his pioneering work, offering valuable historical and practical insights for today's scientific community. The recreation and understanding of these foundational experiments underscore the ingenuity of early chemists and the enduring principles of chemical synthesis.
References
- 1. Phosgene - Wikipedia [en.wikipedia.org]
- 2. John Davy [web.lemoyne.edu]
- 3. CHEM-GUIDE: Laboratory preparation, properties and uses of carbon monoxides [chem-guide.blogspot.com]
- 4. Carbon monoxide (CO) : Preparation, Properties, Structure and Poisoning. [chemicalnote.com]
- 5. prepchem.com [prepchem.com]
- 6. chemistrypage.in [chemistrypage.in]
- 7. scribd.com [scribd.com]
- 8. quora.com [quora.com]
- 9. m.youtube.com [m.youtube.com]
